Cas no 1806962-85-5 (5-Chloro-2-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine)

• Product Name: 5-Chloro-2-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine
• CAS No: 1806962-85-5
• MF: C₇H₄Cl₂F₃N
• MW: 230.014570236206
• CID: 4865760
• Update Time: 2025-05-25

5-Chloro-2-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine

• Inchi： 1S/C7H4Cl2F3N/c8-1-4-6(10)5(7(11)12)3(9)2-13-4/h2,7H,1H2
• InChI Key： DSECTFPHFGVSJT-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(CCl)C(=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Additional information on 5-Chloro-2-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine

5-Chloro-2-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine: A Comprehensive Overview

The compound 5-Chloro-2-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine, with the CAS number 1806962-85-5, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry, materials science, and pharmacology. This compound is characterized by its pyridine ring structure, which serves as a versatile platform for various functional groups. The presence of chlorine, fluorine, and difluoromethyl substituents at specific positions on the ring imparts unique electronic and steric properties, making it a valuable compound for diverse applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its role in creating novel polymers with enhanced thermal stability and mechanical properties. The difluoromethyl group at position 4 has been shown to significantly influence the polymerization process, leading to materials that are resistant to high temperatures and environmental stress. These findings underscore the importance of this compound in advancing material science technologies.

In the pharmaceutical industry, 5-Chloro-2-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine has been investigated for its potential as a drug intermediate. Its ability to undergo various chemical transformations makes it a valuable precursor for synthesizing bioactive molecules. Recent research has focused on its role in the development of antiviral agents, where its unique electronic properties facilitate interactions with viral enzymes. This opens up new avenues for drug discovery and therapeutic interventions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the chlorination of pyridine derivatives and subsequent substitution reactions to introduce the desired functional groups. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards for industrial and research applications.

From an environmental perspective, understanding the fate and behavior of this compound is crucial. Studies have shown that it exhibits moderate biodegradability under specific conditions, which is an important consideration for its safe handling and disposal. Regulatory agencies have emphasized the need for further research to fully assess its environmental impact and develop best practices for its use.

In conclusion, 5-Chloro-2-(chloromethyl)-4-(difluoromethyl)-3-fluoropyridine stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it a focal point for ongoing research efforts aimed at harnessing its potential in material science, pharmacology, and beyond. As advancements continue to unfold, this compound is poised to play an increasingly significant role in shaping future innovations.